Cas no 17589-68-3 (Benzenepropanoic acid,4-chloro-b-oxo-)

• Product Name: Benzenepropanoic acid,4-chloro-b-oxo-
• CAS No: 17589-68-3
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 226973
• PubChem ID: 277674
• Update Time: 2025-04-19

Benzenepropanoic acid,4-chloro-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-chloro-b-oxo-
• 3-(4-chlorophenyl)-3-oxopropanoic acid
• 3-(4-chloro-phenyl)-3-oxo-propionic acid
• 3-(4-Chlor-phenyl)-3-oxo-propionsaeure
• 4-Chlor-benzoylessigsaeure
• AC1L5MGC
• AC1Q5E2I
• AR-1E6875
• CTK4D6028
• NSC126610
• SureCN4716770
• 17589-68-3
• [Chlor-2-benzoyl]-essigsaure
• SCHEMBL4716770
• DTXSID20298866
• Valifenalate metabolite Prop.2
• CS-0372596
• NS00067855
• AKOS006292497
• NSC-126610

• Inchi： 1S/C9H7ClO3/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： DXPXRKDSHDCJDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(=O)O)=O

Computed Properties

• Exact Mass: 198.00841
• Monoisotopic Mass: 198.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 400.7°C at 760 mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.571
• PSA: 54.37
• LogP: 1.99740